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hydrochloride

Cat. No.: B602669 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of a validated bioanalytical method for the

quantification of Lurasidone Metabolite 14283 (ID-14283) in human plasma. Due to a lack of

publicly available inter-laboratory validation studies, this document focuses on a detailed

examination of a robust single-laboratory validated liquid chromatography-tandem mass

spectrometry (LC-MS/MS) assay. The data and protocols presented here can serve as a

benchmark for laboratories aiming to establish or compare their own assays for this active

metabolite of the atypical antipsychotic, Lurasidone.

Performance Comparison of a Validated LC-MS/MS
Assay
The following tables summarize the quantitative performance of a validated LC-MS/MS method

for the simultaneous determination of Lurasidone and its active metabolite, ID-14283, in human

plasma.[1][2]

Table 1: Linearity and Sensitivity of the LC-MS/MS Assay[1][2]
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Analyte
Linear Range
(ng/mL)

LLOQ (ng/mL)
Correlation
Coefficient (r²)

Lurasidone 0.25 - 100 0.25 > 0.99

Metabolite ID-14283 0.10 - 14.1 0.10 > 0.99

Table 2: Intra-Day and Inter-Day Precision and Accuracy for Metabolite ID-14283[1][2]

Concentrati
on Level

Spiked
Concentrati
on (ng/mL)

Intra-Day
Precision
(% CV)

Intra-Day
Accuracy
(%)

Inter-Day
Precision
(% CV)

Inter-Day
Accuracy
(%)

LLOQ QC 0.10 6.4 104.2 7.9 103.5

LQC 0.30 5.2 102.8 6.5 101.7

MQC 7.0 4.1 98.9 5.3 99.4

HQC 11.0 3.8 97.6 4.9 98.1

LLOQ QC: Lower Limit of Quantification Quality Control; LQC: Low Quality Control; MQC:

Medium Quality Control; HQC: High Quality Control

Table 3: Recovery and Matrix Effect for Metabolite ID-14283[1][2]

Concentration
Level

Mean
Recovery (%)

Recovery
Precision (%
CV)

Matrix Effect
(%)

Matrix Effect
Precision (%
CV)

LQC (0.30

ng/mL)
85.3 4.8 98.7 3.5

HQC (11.0

ng/mL)
88.1 3.9 101.2 2.8
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The following is a detailed methodology for the validated LC-MS/MS assay for Lurasidone

Metabolite 14283.[1][2]

1. Sample Preparation: Liquid-Liquid Extraction

To 250 µL of human plasma, add 25 µL of the internal standard working solution

(Lurasidone-d8 and ID-14283-d8).

Vortex for 10 seconds.

Add 100 µL of 0.1 M NaOH and vortex for another 10 seconds.

Add 2.0 mL of tert-butyl methyl ether as the extraction solvent.

Vortex mix for 10 minutes.

Centrifuge at 4000 rpm for 5 minutes at 10°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a stream of

nitrogen at 40°C.

Reconstitute the residue in 500 µL of the mobile phase.

Inject 10 µL of the reconstituted sample into the LC-MS/MS system.

2. Chromatographic Conditions

LC System: Shimadzu HPLC system

Column: Chromolith RP-18e (100 mm × 4.6 mm, 5 µm)

Mobile Phase: 5 mM Ammonium Acetate (pH 5.0) and Acetonitrile (15:85, v/v)

Flow Rate: 1.00 mL/min

Column Temperature: 40°C

Run Time: 2.5 minutes
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3. Mass Spectrometric Conditions

Mass Spectrometer: MDS Sciex API-4000

Ionization Mode: Electrospray Ionization (ESI) in positive mode

Multiple Reaction Monitoring (MRM) Transitions:

ID-14283: m/z 509.2 → 193.1

ID-14283-d8 (IS): m/z 517.2 → 193.1

Ion Source Parameters:

Ion Spray Voltage: 5500 V

Temperature: 500°C

Gas 1 (Nebulizer Gas): 40 psi

Gas 2 (Heater Gas): 50 psi

Curtain Gas: 20 psi

Collision Gas: 5 psi

Visualizations
The following diagrams illustrate the signaling pathway of Lurasidone and a generalized

workflow for inter-laboratory method validation.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Presynaptic Neuron

Postsynaptic Neuron

Lurasidone D2 AutoreceptorAntagonism

D2 Receptor

Antagonism

5-HT2A ReceptorAntagonism

5-HT1A Receptor

Partial Agonism

Dopamine ReleaseInhibition

Antipsychotic Effect

Cognitive & Antidepressant
Effect

Click to download full resolution via product page

Caption: Lurasidone's primary mechanism of action.
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Caption: Generalized inter-laboratory validation workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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